TRP Channel Antagonist
  • N-Oleoyl Valine
    N-Oleoyl Valine
    • Cat. No.:
    • B593688
    • CAS No.:
    • 60374-41-6
    • Molecular Formula:
    • C23H43NO3
    • Molecular Weight:
    • 381.6
    Description
    N-Oleoyl valine is an endogenous N-acyl amine that acts as an antagonist at the transient receptor potential vanilloid type 3 (TRPV3) receptor, which is involved in thermoregulation. N-Oleoyl valine is increased...
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  • V116517
    V116517
    • Cat. No.:
    • B611614
    • CAS No.:
    • 1073616-61-1
    • Molecular Formula:
    • C19H18ClF3N4O3
    • Molecular Weight:
    • 442.8 g/mol
    Description
    V116517 is under investigation in clinical trial NCT01688947 (Analgesic Efficacy and Safety of V116517 in Subjects With Moderate to Severe Chronic Pain Due to Postherpetic Neuralgia (PHN))....
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  • RN-9893 hydrochloride
    RN-9893 hydrochloride
    • Cat. No.:
    • B1482566
    • CAS No.:
    • 2109450-40-8
    • Molecular Formula:
    • C21H24ClF3N4O5S
    • Molecular Weight:
    • 537.0 g/mol
    Description
    RN-9893 is an antagonist of transient receptor potential vanilloid 4 (TRPV4;  IC50s = 0.42 and 0.66 μM, respectively, for the human and rat receptors). It is selective for TRPV4 over TRPV1, TRPV3, and TRPM8...
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  • JNJ-17203212
    JNJ-17203212
    • Cat. No.:
    • B1673000
    • CAS No.:
    • 821768-06-3
    • Molecular Formula:
    • C17H15F6N5O
    • Molecular Weight:
    • 419.32 g/mol
    Description
    JNJ-17203212 is a transient receptor potential vanilloid 1 (TRPV1) antagonist (Ki = 72 nM for the recombinant guinea pig channel). It inhibits guinea pig TRPV1 channel activation induced by capsaicin or pH decre...
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  • LASSBio-1135
    LASSBio-1135
    • Cat. No.:
    • B1674533
    • CAS No.:
    • Molecular Formula:
    • C18H14N4
    • Molecular Weight:
    • 286.3 g/mol
    Description
    LASSBio-1135 is a dual TRPV1 antagonist and TNF-alpha production inhibitor.
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  • TRPV1 antagonist 5
    TRPV1 antagonist 5
    • Cat. No.:
    • B1676614
    • CAS No.:
    • 878811-00-8
    • Molecular Formula:
    • C27H31FN6O2
    • Molecular Weight:
    • 490.6 g/mol
    Description
    MK-2295 is a potent TRPV1 antagonist. The discovery of TRPV1 antagonists as a new class of analgesic agents for the treatment of chronic pathological pain has been pursued aggressively across the pharmaceutical ...
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  • Evifacotrep
    Evifacotrep
    • Cat. No.:
    • B8238393
    • CAS No.:
    • 2413739-88-3
    • Molecular Formula:
    • C18H12ClF4N5O2
    • Molecular Weight:
    • 441.8 g/mol
    Description
    Evifacotrep is a useful research compound. Its molecular formula is C18H12ClF4N5O2 and its molecular weight is 441.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Evifacotrep suitable for ...
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  • LASSBio-1135
    LASSBio-1135
    • Cat. No.:
    • B10816846
    • CAS No.:
    • Molecular Formula:
    • C18H14N4
    • Molecular Weight:
    • 286.3 g/mol
    Description
    LASSBio-1135 is a useful research compound. Its molecular formula is C18H14N4 and its molecular weight is 286.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LASSBio-1135 suitable for many...
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  • TRPV1 antagonist 6
    TRPV1 antagonist 6
    • Cat. No.:
    • B12374290
    • CAS No.:
    • Molecular Formula:
    • C26H28ClN5O3
    • Molecular Weight:
    • 494.0 g/mol
    Description
    TRPV1 antagonist 6 is a useful research compound. Its molecular formula is C26H28ClN5O3 and its molecular weight is 494.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TRPV1 antagonist 6 s...
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  • Trpa1-IN-1
    Trpa1-IN-1
    • Cat. No.:
    • B12431131
    • CAS No.:
    • Molecular Formula:
    • C19H17ClN6O3
    • Molecular Weight:
    • 412.8 g/mol
    Description
    Trpa1-IN-1 is a useful research compound. Its molecular formula is C19H17ClN6O3 and its molecular weight is 412.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trpa1-IN-1 suitable for many...
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